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Compound of Interest

Compound Name: H-DL-Val-OEt.HCl

Cat. No.: B018601 Get Quote

An In-depth Technical Guide to the Safety and Handling of DL-Valine Ethyl Ester Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for DL-Valine ethyl ester

hydrochloride, a compound utilized in various biochemical applications, including as an

intermediate in the synthesis of pharmaceuticals and in nutritional supplements.[1] Adherence

to these guidelines is crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties
DL-Valine ethyl ester hydrochloride is a white solid.[2][3][4] While generally stable under normal

conditions, understanding its physical and chemical properties is the first step in safe handling.

[4][5]
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Property Value Reference

Molecular Formula C7H15NO2.HCl [2]

Molecular Weight 181.66 g/mol [4]

Appearance White Solid [2][3][4]

Melting Point 94 °C / 201.2 °F [2][3][4]

Boiling Point No information available [2][3][4]

Solubility Water soluble [2]

Odor No information available [2][3][4]

Hazard Identification and Toxicology
Most safety data sheets indicate that at the given concentration, DL-Valine ethyl ester

hydrochloride is not considered to be hazardous to health.[2] However, as with any laboratory

chemical, it is prudent to handle it with care.

Toxicological Data Summary

Metric Value Reference

Acute Toxicity No data available [2]

Skin Corrosion/Irritation No data available [2]

Serious Eye Damage/Irritation No data available

Respiratory or Skin

Sensitization
No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available [6]

Reproductive Toxicity No data available [6]

Potential Health Effects:
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Inhalation: May cause respiratory tract irritation.[6]

Skin Contact: May cause skin irritation upon prolonged contact.[6]

Eye Contact: May cause eye irritation.[6]

Ingestion: May be harmful if swallowed.[6]

Safe Handling and Storage
Proper handling and storage are critical to maintaining the integrity of the compound and

ensuring the safety of laboratory personnel.

Handling:

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses with

side shields, and a lab coat.[3]

Ensure adequate ventilation in the work area.[3]

Avoid the formation of dust.[3]

Avoid contact with skin, eyes, and clothing.[3][5]

Do not ingest or inhale the substance.[3][5]

Practice good industrial hygiene: wash hands before breaks and after handling the

compound.[3] Do not eat, drink, or smoke in the laboratory.[3]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][5]

Store away from strong oxidizing agents.[4][5]

Some sources recommend storage at temperatures not exceeding 5°C (41°F).[6]

Exposure Controls and Personal Protection
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Engineering controls and personal protective equipment are essential for minimizing exposure.

Engineering Controls:

Under normal use conditions, specific engineering controls may not be necessary.[3][4]

However, if operations generate dust, use process enclosures or local exhaust ventilation.[6]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side shields (compliant with EN 166) or

goggles.[3][4]

Hand Protection: Wear protective gloves. Inspect gloves before use and dispose of

contaminated gloves properly.[3]

Skin and Body Protection: Wear a lab coat or long-sleeved clothing.[3]

Respiratory Protection: If dust is generated, a NIOSH/MSHA or European Standard EN 149

approved respirator may be necessary.[5]

Below is a diagram illustrating the hierarchy of controls for safe handling.
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Hierarchy of Controls

Elimination
(Not Applicable)

Substitution
(Use a less hazardous alternative)

Engineering Controls
(e.g., Fume Hood, Ventilation)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: Hierarchy of control measures for handling laboratory chemicals.

First-Aid Measures
In the event of exposure, follow these first-aid procedures.
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Exposure Route First-Aid Procedure Reference

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.

[2][4][5]

Skin Contact

Wash off immediately with

plenty of water for at least 15

minutes. Get medical attention

if symptoms occur.

[2][4][5]

Inhalation

Remove to fresh air. Get

medical attention immediately

if symptoms occur.

[2][4][5]

Ingestion

Clean mouth with water and

drink plenty of water

afterwards. Get medical

attention if symptoms occur.

[2][4][5]

Accidental Release Measures
In case of a spill, follow these steps to ensure proper cleanup and containment.

Procedure for a Small Spill:

Ensure adequate ventilation.[3]

Wear appropriate personal protective equipment.[3]

Sweep up the spilled solid and place it into a suitable container for disposal.[3][4]

Avoid creating dust.[3][4]

Clean the spill area thoroughly.

The following workflow outlines the general procedure for handling a chemical spill.
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Chemical Spill Response Workflow

Assess the Spill
(Identify substance, quantity)

Secure the Area
(Alert others, restrict access)

Don Appropriate PPE
(Gloves, Goggles, etc.)

Contain the Spill
(Use absorbent materials)

Clean Up Spill
(Sweep or wipe up)

Dispose of Waste
(Follow institutional protocols) Decontaminate Area & PPE Report the Incident

Click to download full resolution via product page

Caption: General workflow for responding to a chemical spill.

Fire-Fighting Measures
Suitable Extinguishing Media:

Use extinguishing measures that are appropriate to local circumstances and the surrounding

environment, such as water spray, carbon dioxide (CO2), dry chemical, or foam.[6]

Hazardous Combustion Products:

In the event of a fire, hazardous decomposition products may be released, including nitrogen

oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and hydrogen chloride gas.[7]

Advice for Firefighters:

Wear self-contained breathing apparatus (SCBA) and full protective gear.[4][6][7]

Stability and Reactivity
Stability: The compound is stable under normal storage and handling conditions.[4][5]

Conditions to Avoid: Incompatible products and the formation of dust.[4][5]

Incompatible Materials: Strong oxidizing agents.[4][5]

Hazardous Reactions: No hazardous reactions have been reported under normal

processing.[4]
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Hazardous Polymerization: Hazardous polymerization does not occur.[4][5]

Disposal Considerations
Dispose of waste in accordance with federal, state, and local environmental control

regulations.[6] Contaminated packaging should also be disposed of in the same manner.

This technical guide is intended to provide comprehensive safety information. Always refer to

the specific Safety Data Sheet (SDS) provided by the supplier for the most detailed and up-to-

date information. Researchers should always exercise caution and employ good laboratory

practices when handling any chemical substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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